Cas no 13138-70-0 (4-Nitro-2-thiophenecarboxylic acid)

4-Nitro-2-thiophenecarboxylic acid structure
13138-70-0 structure
Product Name:4-Nitro-2-thiophenecarboxylic acid
CAS No:13138-70-0
MF:C5H3NO4S
MW:173.146620035172
MDL:MFCD07787605
CID:172670
PubChem ID:268680
Update Time:2025-09-25

4-Nitro-2-thiophenecarboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 4-Nitro-2-thiophenecarboxylic acid
    • 2-Thiophenecarboxylicacid, 4-nitro-
    • 4-Nitro-2-thiophenec
    • 4-nitrothiophene-2-carboxylic acid
    • 2-Carboxy-4-nitro-thiophen
    • 4-Nitro-thiophen-2-carbonsaeure
    • 4-nitro-thiophene-2-carboxylic acid
    • AKOS 93842
    • 2-Thiophenecarboxylic acid, 4-nitro-
    • 2-Butoxycarbonylaminophenylboronicacid,pinacolester
    • CS-0130059
    • FT-0649568
    • NSC108994
    • 4-nitrothiophene-2-carboxylicacid
    • MFCD07787605
    • SCHEMBL13497519
    • DTXSID80296383
    • O11272
    • NSC-108994
    • AKOS000282451
    • 13138-70-0
    • SZHKHACZQDMGGI-UHFFFAOYSA-N
    • SY067120
    • SCHEMBL1847472
    • AS-62573
    • DB-062813
    • MDL： MFCD07787605
    • Inchi： 1S/C5H3NO4S/c7-5(8)4-1-3(2-11-4)6(9)10/h1-2H,(H,7,8)
    • InChI Key： SZHKHACZQDMGGI-UHFFFAOYSA-N
    • SMILES： S1C=C(C=C1C(=O)O)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 172.97800
  • Monoisotopic Mass: 172.978
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 189
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 1.3
  • Topological Polar Surface Area: 111A^2

Experimental Properties

  • Density: 1.676
  • Boiling Point: 383.3°Cat760mmHg
  • Flash Point: 185.6°C
  • Refractive Index: 1.659
  • PSA: 111.36000
  • LogP: 1.87770

4-Nitro-2-thiophenecarboxylic acid Security Information

4-Nitro-2-thiophenecarboxylic acid Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

4-Nitro-2-thiophenecarboxylic acid Pricemore >>

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4-Nitro-2-thiophenecarboxylic acid Production Method

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